Cas no 2227659-84-7 (rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid)
rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid
- EN300-1565666
- 2227659-84-7
- rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid
-
- Inchi: 1S/C26H26N2O5/c29-24(30)14-7-15-27-25(31)21-12-5-6-13-23(21)28-26(32)33-16-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-4,8-11,21-23H,5-6,12-13,15-16H2,(H,27,31)(H,28,32)(H,29,30)/t21-,23+/m1/s1
- InChI Key: SCWUDLQAJOQVSY-GGAORHGYSA-N
- SMILES: O(C(N[C@H]1CCCC[C@H]1C(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 446.18417193g/mol
- Monoisotopic Mass: 446.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 777
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1565666-0.05g |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1565666-0.1g |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1565666-0.25g |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1565666-0.5g |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1565666-1.0g |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1565666-2.5g |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1565666-5.0g |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1565666-10.0g |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1565666-50mg |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1565666-100mg |
rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}but-2-ynoic acid |
2227659-84-7 | 100mg |
$2963.0 | 2023-09-24 |
rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid
Introduction to Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic Acid (CAS No. 2227659-84-7)
Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid, a compound with the CAS number 2227659-84-7, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This intricate molecular structure has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique framework, featuring a butyrylinoic acid moiety linked to a cyclohexylformamido group, is further enhanced by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly employed in peptide synthesis and drug development.
The stereochemistry of Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid is meticulously controlled, with the (1R,2S) configuration playing a crucial role in determining its biological activity. This specific stereochemical arrangement has been strategically designed to optimize interactions with biological targets, thereby enhancing efficacy and minimizing side effects. The compound's design reflects the growing trend in drug discovery towards the development of highly selective and potent molecules.
In recent years, there has been a surge in research focused on harnessing the potential of heterocyclic compounds in medicine. The cyclohexylformamido group in Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid contributes to its stability and bioavailability, making it an attractive candidate for further investigation. Furthermore, the terminal alkyne functionality provides a versatile handle for further chemical modifications, allowing researchers to explore diverse structural analogs.
The Fmoc protecting group is particularly noteworthy as it not only safeguards reactive amine groups during synthetic processes but also serves as a convenient site for subsequent functionalization. This dual functionality makes Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid a valuable intermediate in the synthesis of more complex molecules. Its incorporation into larger peptidomimetics or drug candidates could lead to novel therapeutic entities with improved pharmacokinetic profiles.
Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-function relationships at a molecular level. The detailed analysis of Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid has provided valuable insights into how specific structural features influence biological activity. For instance, studies have shown that the presence of the fluorenylmethoxycarbonyl group can enhance binding affinity to certain enzymes or receptors, making it an effective tool for modulating biological pathways.
The compound's potential applications extend beyond mere intermediates in drug synthesis. It has been explored as a building block for the development of new classes of therapeutics targeting various diseases. For example, preliminary studies suggest that derivatives of Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ylnoic acid may exhibit anti-inflammatory properties by interacting with specific inflammatory mediators. Additionally, its unique structural motifs have prompted investigations into its potential as an antimicrobial agent.
The synthesis of Rac-4-{(1R,2S)-2-({(9H-fluoren-ylmethoxycarbonyl)amino)cyclohexylformamido}butyrynoic acid represents a testament to the advancements in synthetic methodologies available today. The ability to construct such complex molecules with high precision and yield is crucial for advancing drug discovery efforts. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have played pivotal roles in achieving these synthetic milestones.
The future prospects for Rac -4 -{( 1 R , 2 S ) - 2 - { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) c y c l o h e x y l f o r m a m i d o } b u t - 2 - y n o i c a c i d are promising and multifaceted. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in preclinical models. Furthermore, computational modeling and molecular dynamics simulations are being employed to predict how modifications to its structure might impact its biological activity.
In conclusion, Rac -4 -{( 1 R , 2 S ) - 2 - { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) c y c l o h e x y l f o r m a m i d o } b u t - 2 - y n o i c acid stands as a remarkable example of how intricate molecular design can lead to novel therapeutic opportunities. Its unique structural features and versatile functional groups make it an invaluable asset in the quest for new medicines. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and beyond.
2227659-84-7 (rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}but-2-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)